Cas no 2106468-85-1 (1-Butanone, 2-amino-1-(4-isothiazolyl)-, (2R)-)

• Product Name: 1-Butanone, 2-amino-1-(4-isothiazolyl)-, (2R)-
• CAS No: 2106468-85-1
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 5292816
• Update Time: 2025-06-22

1-Butanone, 2-amino-1-(4-isothiazolyl)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 2-amino-1-(4-isothiazolyl)-, (2R)-

• Inchi： 1S/C7H10N2OS/c1-2-6(8)7(10)5-3-9-11-4-5/h3-4,6H,2,8H2,1H3/t6-/m1/s1
• InChI Key： DXIZUCJBQGRKBJ-ZCFIWIBFSA-N
• SMILES： C(C1=CSN=C1)(=O)[C@H](N)CC

Additional information on 1-Butanone, 2-amino-1-(4-isothiazolyl)-, (2R)-

1-Butanone, 2-amino-1-(4-isothiazolyl)-, (2R)-: A Comprehensive Overview

The compound with CAS No. 2106468-85-1, commonly referred to as 1-Butanone, 2-amino-1-(4-isothiazolyl)-, (2R)-, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a butanone backbone with an isothiazole ring and an amino group. The stereochemistry at the second carbon atom, denoted by the (2R) configuration, plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the potential of 1-Butanone, 2-amino-1-(4-isothiazolyl)-, (2R)- as a promising candidate in drug discovery. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively investigated. For instance, researchers have reported that this compound exhibits potent inhibitory activity against certain kinases, making it a valuable lead compound in the development of anticancer therapies. The isothiazole ring is particularly significant in this context, as it contributes to the molecule's ability to form hydrogen bonds and π-π interactions with its targets.

The synthesis of 1-Butanone, 2-amino-1-(4-isothiazolyl)-, (2R)- involves a multi-step process that combines principles from organic synthesis and stereochemistry. One of the most efficient methods reported in the literature involves the use of a chiral auxiliary to control the stereochemistry during the formation of the butanone backbone. This approach ensures high enantiomeric excess and enables the scalable production of the compound. The incorporation of the isothiazole ring typically involves a nucleophilic substitution reaction, followed by careful purification to ensure high purity levels.

In terms of applications, 1-Butanone, 2-amino-1-(4-isothiazolyl)-, (2R)- has shown potential in various fields beyond pharmaceuticals. For example, its ability to act as a chiral catalyst in asymmetric synthesis has been explored in recent studies. This property is attributed to the molecule's ability to induce asymmetry in reactions involving prochiral substrates. Additionally, its role as a building block in complex molecule synthesis has been documented in several research articles.

The safety and environmental impact of 1-Butanone, 2-amino-1-(4-isothiazolyl)-, (2R)- have also been subjects of recent investigations. Studies conducted under controlled laboratory conditions suggest that this compound exhibits low toxicity towards aquatic organisms when exposed at concentrations below regulatory limits. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, 1-Butanone, 2-amino-1-(4-isothiazolyl)-, (2R)- is a versatile compound with a wide range of applications in both academic and industrial settings. Its unique structure and stereochemistry make it an invaluable tool in drug discovery and catalysis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.